Cas no 5581-75-9 (6-Phenylhexanoic acid)

6-Phenylhexanoic acid (CAS 4144-60-1) is a carboxylic acid derivative featuring a phenyl group attached to a six-carbon aliphatic chain. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, fragrances, and specialty chemicals. Its phenylhexanoic structure offers a balance of aromatic and aliphatic properties, making it useful for modifying solubility and reactivity in synthetic pathways. The acid functionality allows for further derivatization, including esterification or amidation. It is typically supplied as a white to off-white crystalline solid with high purity, ensuring consistent performance in research and industrial applications. Proper handling requires standard laboratory precautions due to its irritant potential.
6-Phenylhexanoic acid structure
6-Phenylhexanoic acid structure
Product Name:6-Phenylhexanoic acid
CAS No:5581-75-9
MF:C12H16O2
MW:192.254243850708
MDL:MFCD00014381
CID:85400
PubChem ID:79695
Update Time:2025-11-01

6-Phenylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Phenylhexanoic acid
    • 6-Phenylhexanoic Aci
    • 6-Phenylcaproic acid
    • 6-phenyl-n-caproic acid
    • 6-phenyl-n-hexanoic acid
    • Benzenehexanoic acid
    • phenyl hexanoic acid
    • NSC 66179
    • 43U2R7T4EC
    • JTXZPQIXIXYMDY-UHFFFAOYSA-N
    • 6-PhenylhexanoicAcid
    • 6-phenyl-hexanoic acid
    • NSC66179
    • STR08043
    • BCP24350
    • SBB071719
    • P1108
    • ST45026882
    • R1298
    • SCHEMBL503837
    • 5581-75-9
    • NSC-66179
    • Q27258669
    • Z424791194
    • DTXSID90204398
    • 6-Phenylhexanoic acid, 98%
    • CS-0181820
    • HEXANOIC ACID, 6-PHENYL-
    • MFCD00014381
    • UNII-43U2R7T4EC
    • FT-0621303
    • SY048331
    • EN300-109238
    • A870089
    • AKOS009158917
    • DB-052807
    • DTXCID90126889
    • ALBB-023695
    • MDL： MFCD00014381
    • Inchi： 1S/C12H16O2/c13-12(14)10-6-2-5-9-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,13,14)
    • InChI Key： JTXZPQIXIXYMDY-UHFFFAOYSA-N
    • SMILES： OC(CCCCCC1C=CC=CC=1)=O
    • BRN： 1950106

Computed Properties

  • Exact Mass: 192.11500
  • Monoisotopic Mass: 192.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.022 g/mL at 25 °C(lit.)
  • Melting Point: 114 ºC
  • Boiling Point: 201-202 °C/24 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.51(lit.)
  • Solubility: Very slightly soluble (0.35 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 2.87410
  • Sensitiveness: Sensitive to heat; Sensitive to air
  • Solubility: Not determined

6-Phenylhexanoic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S37/39
  • Hazardous Material Identification： Xi
  • Storage Condition：0-10°C
  • Safety Term：S26-S37/39
  • Risk Phrases：R36/37/38

6-Phenylhexanoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

6-Phenylhexanoic acid Pricemore >>

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6-Phenylhexanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5581-75-9)6-Phenylhexanoic acid
Order Number:A870089
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:21
Price ($):1555.0/444.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5581-75-9)6-Phenylhexanoic acid
A870089
Purity:99%/99%
Quantity:100g/25g
Price ($):1555.0/444.0
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